1-(3,4,5-trimethoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(3,4,5-trimethoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O4/c1-20-13-8-11(9-14(21-2)15(13)22-3)10-18-6-4-12(5-7-18)16(17)19/h8-9,12H,4-7,10H2,1-3H3,(H2,17,19)
• InChI Key: BDJRMAFVZONULF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCC(CC2)C(=O)N
• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol

Description

1-(3,4,5-trimethoxybenzyl)-4-piperidinecarboxamide, commonly known as TMA-6, is a synthetic compound that belongs to the class of phenethylamines. TMA-6 has gained significant attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

TMA-6 acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. By activating these receptors, TMA-6 increases the release of serotonin, a neurotransmitter that plays a crucial role in regulating mood and emotions.
Biochemical and Physiological Effects:
TMA-6 has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. This increase in BDNF levels is believed to contribute to TMA-6's antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of TMA-6 is its selectivity for the 5-HT2A and 5-HT2C receptors, which reduces the risk of side effects associated with non-selective serotonin receptor agonists. However, TMA-6's potency and efficacy in vivo have yet to be fully established, and further research is needed to determine its safety and efficacy in humans.

Future Directions

Future research on TMA-6 should focus on its potential therapeutic applications in treating depression and anxiety disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for TMA-6, as well as its long-term safety and efficacy in humans. Finally, the development of more selective and potent serotonin receptor agonists could lead to the discovery of novel treatments for various neurological and psychiatric disorders.

Scientific Research Applications

TMA-6 has been studied for its potential therapeutic effects in treating various neurological and psychiatric disorders. In particular, TMA-6 has been shown to have antidepressant and anxiolytic properties, making it a potential treatment option for depression and anxiety disorders.